![molecular formula C16H15NO3S B7635648 N-(benzenesulfonyl)-2,3-dihydro-1H-indene-5-carboxamide](/img/structure/B7635648.png)
N-(benzenesulfonyl)-2,3-dihydro-1H-indene-5-carboxamide
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Overview
Description
N-(benzenesulfonyl)-2,3-dihydro-1H-indene-5-carboxamide, also known as BS-181, is a synthetic compound that has been developed as a potential anticancer agent. It belongs to the class of indene carboxamides and has been shown to exhibit potent antitumor activity in various cancer cell lines.
Mechanism of Action
The mechanism of action of N-(benzenesulfonyl)-2,3-dihydro-1H-indene-5-carboxamide involves the inhibition of a protein called bromodomain-containing protein 4 (BRD4). BRD4 is a transcriptional regulator that plays a key role in cancer progression. By inhibiting BRD4, this compound can prevent the expression of genes that are involved in cancer cell growth and survival, leading to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent antitumor activity in various cancer cell lines, both in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells, which is a key mechanism for the treatment of cancer. Additionally, this compound has been shown to inhibit the growth of cancer stem cells, which are thought to be responsible for tumor recurrence and metastasis.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(benzenesulfonyl)-2,3-dihydro-1H-indene-5-carboxamide is its potent antitumor activity in various cancer cell lines, which makes it a promising candidate for further development as an anticancer agent. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-(benzenesulfonyl)-2,3-dihydro-1H-indene-5-carboxamide. One area of interest is the development of more potent and selective inhibitors of BRD4, which could lead to the development of more effective anticancer agents. Another area of interest is the investigation of the potential use of this compound in combination with other anticancer agents, which could lead to synergistic effects and improved efficacy. Additionally, further studies are needed to investigate the pharmacokinetics and toxicity of this compound in vivo, which could inform its potential use in clinical trials.
Synthesis Methods
The synthesis of N-(benzenesulfonyl)-2,3-dihydro-1H-indene-5-carboxamide involves the reaction of 2,3-dihydro-1H-indene-5-carboxylic acid with benzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain the final compound.
Scientific Research Applications
N-(benzenesulfonyl)-2,3-dihydro-1H-indene-5-carboxamide has been extensively studied for its potential use as an anticancer agent. It has been shown to exhibit potent antitumor activity in various cancer cell lines, including breast, colon, lung, and prostate cancer. Studies have also demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells, which is a key mechanism for the treatment of cancer.
properties
IUPAC Name |
N-(benzenesulfonyl)-2,3-dihydro-1H-indene-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3S/c18-16(14-10-9-12-5-4-6-13(12)11-14)17-21(19,20)15-7-2-1-3-8-15/h1-3,7-11H,4-6H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMCAWUQHHPGLIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)C(=O)NS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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